Cas no 858755-01-8 (3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid)

• Product Name: 3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid
• CAS No: 858755-01-8
• MF: C₂₁H₁₈ClFO₅
• MW: 404.816029071808
• CID: 5548191
• Update Time: 2025-10-30

3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid

• Inchi： 1S/C21H18ClFO5/c1-11-15-5-7-18(27-10-13-3-4-14(23)9-17(13)22)12(2)20(15)28-21(26)16(11)6-8-19(24)25/h3-5,7,9H,6,8,10H2,1-2H3,(H,24,25)
• InChI Key： OMRCSNLSOOQENQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3=CC=C(F)C=C3Cl)=CC=C2C(C)=C1CCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid

Comprehensive Overview of 3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858755-01-8)

3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858755-01-8) is a synthetic organic compound belonging to the coumarin derivative family. Its intricate structure features a chromen-2-one core substituted with a 2-chloro-4-fluorobenzyl ether group and a propanoic acid side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a small-molecule modulator for various biological targets. Researchers are particularly interested in its structure-activity relationship (SAR) for designing novel therapeutic agents.

The compound's molecular formula (C₂₁H₁₈ClFO₄) and precise molecular weight (388.82 g/mol) make it a valuable candidate for drug discovery programs. Its chromophore properties derived from the coumarin scaffold enable applications in fluorescence-based assays, a hot topic in modern high-throughput screening (HTS) technologies. Recent publications highlight its utility in studying enzyme inhibition, especially for kinase targets—a trending focus area in cancer research and inflammatory diseases.

From a synthetic chemistry perspective, the introduction of both chloro and fluoro substituents enhances the compound's lipophilicity and metabolic stability, addressing common challenges in medicinal chemistry optimization. The propanoic acid moiety further allows for carboxylate-mediated interactions with biological targets, a strategy frequently discussed in fragment-based drug design (FBDD) forums. These characteristics align with current industry demands for bioisosteric replacements and scaffold hopping approaches.

Analytical studies of CAS No. 858755-01-8 typically employ advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the growing emphasis on quality-by-design (QbD) principles in API development. The compound's chromatographic behavior and purity profiles are critical parameters for researchers investigating its pharmacokinetic properties—a subject frequently queried in ADME prediction databases and computational chemistry platforms.

In the context of intellectual property landscapes, derivatives of this compound have appeared in patents related to tyrosine kinase inhibitors and GPCR modulators, two of the most searched categories in drug patent analytics. The strategic placement of halogen atoms and hydrogen bond acceptors in its structure exemplifies contemporary molecular docking strategies, a technique dominating discussions in virtual screening communities.

Environmental and green chemistry considerations for synthesizing this compound involve optimizing atom economy and minimizing hazardous byproducts—topics ranking highly in ACS Green Chemistry searches. Its biodegradation potential and ecotoxicological profile remain active areas of investigation, particularly for pharmaceutical wastewater treatment research.

For formulation scientists, the logP value and ionization state of 3-(7-((2-chloro-4-fluorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid present interesting case studies for salt selection and co-crystal engineering—subjects trending in preformulation research circles. The compound serves as a model for understanding solid-state polymorphism, a critical factor in generic drug development.

Emerging applications in chemical biology leverage this compound's ability to function as a photoaffinity probe or click chemistry handle, aligning with the rise of chemoproteomics techniques. Its structure-fluorescence relationship also makes it relevant for developing biosensors—a rapidly growing field in diagnostic technology.